Cas no 2091776-70-2 (Oxazole, 2-(chloromethyl)-4-(1-methylethyl)-)

Oxazole, 2-(chloromethyl)-4-(1-methylethyl)-, is a heterocyclic organic compound featuring an oxazole core substituted with a chloromethyl group at the 2-position and an isopropyl group at the 4-position. This structure imparts reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The chloromethyl group offers a versatile handle for further functionalization, enabling nucleophilic substitution or cross-coupling reactions. The isopropyl substituent enhances steric and electronic properties, influencing selectivity in synthetic pathways. Its stability under controlled conditions ensures reliable performance in multi-step syntheses. This compound is particularly useful in constructing complex heterocyclic frameworks, contributing to the development of bioactive molecules.
Oxazole, 2-(chloromethyl)-4-(1-methylethyl)- structure
2091776-70-2 structure
Product name:Oxazole, 2-(chloromethyl)-4-(1-methylethyl)-
CAS No:2091776-70-2
MF:C7H10ClNO
MW:159.613400936127
CID:5267007

Oxazole, 2-(chloromethyl)-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 2-(chloromethyl)-4-(1-methylethyl)-
    • Inchi: 1S/C7H10ClNO/c1-5(2)6-4-10-7(3-8)9-6/h4-5H,3H2,1-2H3
    • InChI Key: LLTAZFCMCRBDFL-UHFFFAOYSA-N
    • SMILES: O1C=C(C(C)C)N=C1CCl

Oxazole, 2-(chloromethyl)-4-(1-methylethyl)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-359835-0.1g
2-(chloromethyl)-4-(propan-2-yl)-1,3-oxazole
2091776-70-2 95.0%
0.1g
$959.0 2025-03-18
1PlusChem
1P01BSXP-1g
2-(chloromethyl)-4-(propan-2-yl)-1,3-oxazole
2091776-70-2 95%
1g
$3482.00 2023-12-19
Enamine
EN300-359835-0.05g
2-(chloromethyl)-4-(propan-2-yl)-1,3-oxazole
2091776-70-2 95.0%
0.05g
$735.0 2025-03-18
Enamine
EN300-359835-0.25g
2-(chloromethyl)-4-(propan-2-yl)-1,3-oxazole
2091776-70-2 95.0%
0.25g
$1370.0 2025-03-18
Enamine
EN300-359835-10.0g
2-(chloromethyl)-4-(propan-2-yl)-1,3-oxazole
2091776-70-2 95.0%
10.0g
$11900.0 2025-03-18
Enamine
EN300-359835-2.5g
2-(chloromethyl)-4-(propan-2-yl)-1,3-oxazole
2091776-70-2 95.0%
2.5g
$5423.0 2025-03-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01060033-1g
2-(Chloromethyl)-4-(propan-2-yl)-1,3-oxazole
2091776-70-2 95%
1g
¥13622.0 2023-03-19
Enamine
EN300-359835-5.0g
2-(chloromethyl)-4-(propan-2-yl)-1,3-oxazole
2091776-70-2 95.0%
5.0g
$8025.0 2025-03-18
1PlusChem
1P01BSXP-100mg
2-(chloromethyl)-4-(propan-2-yl)-1,3-oxazole
2091776-70-2 95%
100mg
$1248.00 2023-12-19
1PlusChem
1P01BSXP-2.5g
2-(chloromethyl)-4-(propan-2-yl)-1,3-oxazole
2091776-70-2 95%
2.5g
$6765.00 2023-12-19

Additional information on Oxazole, 2-(chloromethyl)-4-(1-methylethyl)-

Recent Advances in the Study of Oxazole, 2-(chloromethyl)-4-(1-methylethyl)- (CAS: 2091776-70-2) and Its Applications in Chemical Biology and Medicine

Oxazole derivatives have garnered significant attention in recent years due to their versatile applications in medicinal chemistry and drug discovery. Among these, the compound Oxazole, 2-(chloromethyl)-4-(1-methylethyl)- (CAS: 2091776-70-2) has emerged as a promising scaffold for the development of novel therapeutic agents. This research briefing provides an overview of the latest advancements in the study of this compound, focusing on its synthesis, biological activities, and potential applications in the pharmaceutical industry.

The compound Oxazole, 2-(chloromethyl)-4-(1-methylethyl)-, with its unique structural features, has been the subject of several recent studies aimed at exploring its pharmacological properties. Researchers have identified its potential as a key intermediate in the synthesis of more complex molecules with anti-inflammatory, antimicrobial, and anticancer activities. The presence of the chloromethyl group and the isopropyl substituent on the oxazole ring provides opportunities for further functionalization, making it a valuable building block in drug design.

Recent synthetic methodologies have focused on optimizing the production of Oxazole, 2-(chloromethyl)-4-(1-methylethyl)- to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) reported a novel catalytic approach that significantly enhances the efficiency of the synthesis process. This advancement not only reduces production costs but also minimizes the environmental impact, aligning with the growing demand for sustainable chemistry practices in the pharmaceutical industry.

In terms of biological activity, preliminary in vitro studies have demonstrated that Oxazole, 2-(chloromethyl)-4-(1-methylethyl)- exhibits moderate inhibitory effects against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. These findings suggest its potential as a lead compound for the development of new antibiotics, particularly in the face of rising antibiotic resistance. Further investigations are underway to elucidate the mechanism of action and to optimize the compound's efficacy and selectivity.

Another area of interest is the compound's role in cancer research. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored the antiproliferative effects of Oxazole, 2-(chloromethyl)-4-(1-methylethyl)- derivatives on various cancer cell lines. The results indicated that certain derivatives could induce apoptosis in cancer cells, highlighting their potential as anticancer agents. However, more comprehensive studies, including in vivo experiments, are needed to validate these findings and assess the compound's safety profile.

In conclusion, Oxazole, 2-(chloromethyl)-4-(1-methylethyl)- (CAS: 2091776-70-2) represents a promising candidate for further research in chemical biology and medicinal chemistry. Its versatile structure and demonstrated biological activities make it a valuable tool for drug discovery. Future studies should focus on optimizing its synthesis, exploring additional biological targets, and advancing its development towards clinical applications. The ongoing research in this area holds great promise for the discovery of new therapeutic agents to address unmet medical needs.

Recommend Articles

Recommended suppliers
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.